Cas no 922009-87-8 (2,4,6-trimethyl-N-{9-methyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide)

2,4,6-trimethyl-N-{9-methyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide structure
922009-87-8 structure
Product Name:2,4,6-trimethyl-N-{9-methyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide
CAS No:922009-87-8
MF:C23H22N2O4S
MW:422.496784687042
CID:6100911
PubChem ID:40888978
Update Time:2023-11-29

2,4,6-trimethyl-N-{9-methyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-trimethyl-N-{9-methyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide
    • Benzenesulfonamide, N-(10,11-dihydro-10-methyl-11-oxodibenz[b,f][1,4]oxazepin-2-yl)-2,4,6-trimethyl-
    • 922009-87-8
    • 2,4,6-trimethyl-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide
    • AKOS002002917
    • F2270-0021
    • 2,4,6-trimethyl-N-{9-methyl-10-oxo-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide
    • 2,4,6-trimethyl-N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
    • Inchi: 1S/C23H22N2O4S/c1-14-11-15(2)22(16(3)12-14)30(27,28)24-17-9-10-20-18(13-17)23(26)25(4)19-7-5-6-8-21(19)29-20/h5-13,24H,1-4H3
    • InChI Key: BQZQNIADNDQSGQ-UHFFFAOYSA-N
    • SMILES: C1(S(NC2C=C3C(=CC=2)OC2=CC=CC=C2N(C)C3=O)(=O)=O)=C(C)C=C(C)C=C1C

Computed Properties

  • Exact Mass: 422.13002836g/mol
  • Monoisotopic Mass: 422.13002836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 724
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 84.1Ų

Experimental Properties

  • Density: 1.318±0.06 g/cm3(Predicted)
  • Boiling Point: 610.6±65.0 °C(Predicted)
  • pka: 8.34±0.20(Predicted)

2,4,6-trimethyl-N-{9-methyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide Pricemore >>

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